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Compound of Interest

Compound Name: 2',3',4'-Trichloroacetophenone

Cat. No.: B1346110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 2',3',4'-Trichloroacetophenone, a

halogenated aromatic ketone of significant interest in synthetic and medicinal chemistry. This

document details its chemical and physical properties, a robust experimental protocol for its

synthesis, and its primary application as a critical intermediate in the development of antifungal

pharmaceutical agents. Safety and handling information is also provided to ensure its proper

use in a laboratory setting.

Chemical and Physical Properties
2',3',4'-Trichloroacetophenone, systematically named 2-chloro-1-(3,4-

dichlorophenyl)ethanone, is a crystalline solid at room temperature. Its key physicochemical

properties are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 42981-08-8 [1][2][3][4]

Molecular Formula C₈H₅Cl₃O [1]

Molecular Weight 223.48 g/mol [4]

IUPAC Name
2-chloro-1-(3,4-

dichlorophenyl)ethanone
[1]

Synonyms 3,4-Dichlorophenacyl chloride [2]

Appearance
White to almost white powder

or crystal
[2]

Melting Point 42.0 to 45.0 °C [2]

Purity >98.0% [2]

InChI Key
BYTZWANJVUAPNO-

UHFFFAOYSA-N
[1]

Synthesis of 2',3',4'-Trichloroacetophenone
The primary method for the synthesis of 2',3',4'-Trichloroacetophenone is the Friedel-Crafts

acylation of 1,2-dichlorobenzene with chloroacetyl chloride, using a Lewis acid catalyst such as

aluminum chloride.

Experimental Protocol: Friedel-Crafts Acylation
This protocol is adapted from established procedures for the chloroacetylation of halogenated

benzenes.

Materials:

1,2-Dichlorobenzene

Chloroacetyl chloride

Anhydrous aluminum chloride (AlCl₃)
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Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCl), concentrated

Ice

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Three-necked round-bottom flask

Addition funnel

Reflux condenser with a gas outlet to a trap (for HCl gas)

Magnetic stirrer and stir bar

Ice bath

Heating mantle

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stir bar,

addition funnel, and reflux condenser under an inert atmosphere (e.g., nitrogen), add

anhydrous aluminum chloride (1.2 to 1.5 molar equivalents) and anhydrous

dichloromethane. Cool the suspension to 0-5 °C using an ice bath.
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Reagent Addition: Charge the addition funnel with a solution of 1,2-dichlorobenzene (1.0

molar equivalent) and chloroacetyl chloride (1.0 to 1.1 molar equivalents) in anhydrous

dichloromethane.

Acylation Reaction: Add the solution from the addition funnel dropwise to the cooled and

stirred AlCl₃ suspension. Maintain the internal temperature below 10 °C during the addition.

The reaction is exothermic and will evolve HCl gas, which should be neutralized in a trap.

Reaction Completion: After the addition is complete, remove the ice bath and allow the

reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. The reaction

progress can be monitored by Thin Layer Chromatography (TLC).

Work-up: Carefully and slowly quench the reaction by pouring the mixture into a beaker

containing crushed ice and a small amount of concentrated HCl. Stir until the dark-colored

complex decomposes.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer twice with dichloromethane.

Washing: Combine the organic layers and wash sequentially with water, saturated sodium

bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., hexane/ethyl acetate) to yield 2',3',4'-Trichloroacetophenone as a white to

off-white solid.
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Synthesis Workflow for 2',3',4'-Trichloroacetophenone

Reactants & Catalyst

Reaction Steps

1,2-Dichlorobenzene

2. Add reactants dropwise

Chloroacetyl chloride Aluminum Chloride (AlCl3)

1. Combine AlCl3 and DCM,
cool to 0-5 °C

3. Stir at room temperature

4. Quench with ice/HCl

5. Extract with DCM and wash

6. Dry, concentrate, and recrystallize

2',3',4'-Trichloroacetophenone
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Luliconazole Mechanism of Action

Drug Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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